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Compound of Interest

Compound Name:
5-Chlorothiophene-2-carbonyl

chloride

Cat. No.: B104058 Get Quote

5-Chlorothiophene-2-carbonyl chloride: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive physical and spectral data for 5-
Chlorothiophene-2-carbonyl chloride, a key intermediate in the synthesis of

pharmaceuticals, such as the anticoagulant Rivaroxaban, and other fine chemicals.[1][2] This

document outlines detailed experimental protocols for its synthesis and characterization,

facilitating its application in research and development.

Core Physical and Chemical Properties
5-Chlorothiophene-2-carbonyl chloride is a light orange to yellow, or even green, clear liquid

at room temperature. It is sensitive to moisture and should be stored under an inert

atmosphere at 2-8°C.
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Property Value

Molecular Formula C₅H₂Cl₂OS

Molecular Weight 181.04 g/mol

CAS Number 42518-98-9

Melting Point 4 °C

Boiling Point 122-127 °C / 16 Torr

Density 1.5 g/cm³

Refractive Index n20/D 1.61

Appearance Light orange to yellow to green clear liquid

Spectral Data Analysis
Detailed spectral data is crucial for the identification and purity assessment of 5-
Chlorothiophene-2-carbonyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Type Solvent

Chemical Shift (δ) and
Coupling Constant (J)

¹H NMR CDCl₃
δ = 7.80 (d, J = 4 Hz, 1H), 7.06

(d, J = 4 Hz, 1H)[3]

¹³C NMR CDCl₃
δ = 158.5, 143.1, 137.5, 134.9,

128.3[3]

Mass Spectrometry (MS)
Technique Key m/z Values

GC-MS (EI⁺) 180, 182, 184[4]

Infrared (IR) Spectroscopy
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Fourier-Transform Infrared (FT-IR) spectroscopy is a valuable tool for monitoring the synthesis

of 5-Chlorothiophene-2-carbonyl chloride from its carboxylic acid precursor. The key

transformation to observe is the disappearance of the broad O-H stretching band of the

carboxylic acid (around 2500–3000 cm⁻¹) and the appearance of a sharp, strong C=O

stretching band for the carbonyl chloride at a higher wavenumber (approximately 1800 cm⁻¹).

[5]

Experimental Protocols
The most common and well-documented method for the synthesis of 5-Chlorothiophene-2-
carbonyl chloride is the chlorination of 5-chloro-2-thiophenecarboxylic acid.[5]

Synthesis of 5-Chlorothiophene-2-carbonyl chloride
using Thionyl Chloride
This protocol describes the synthesis using thionyl chloride as the chlorinating agent in a

nonpolar solvent.[6]

Materials:

5-chloro-2-thiophenecarboxylic acid

Thionyl chloride (SOCl₂)

Dichloromethane (CH₂Cl₂) or another suitable nonpolar solvent

N,N-Dimethylformamide (DMF) (catalytic amount)

Inert gas (e.g., Nitrogen or Argon)

Procedure:

In a dry reaction vessel equipped with a stirrer and under an inert gas atmosphere, add 5-

chloro-2-thiophenecarboxylic acid and dichloromethane.

Add a catalytic amount of N,N-Dimethylformamide (DMF).[7]

Cool the mixture to a temperature below 0°C using an ice bath.[6]
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Slowly add thionyl chloride (a molar excess, typically 1.1-1.3 equivalents) to the reaction

mixture, maintaining the temperature below 0°C.[6][7]

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 10-30 minutes.[6]

Heat the mixture to reflux and maintain for 1-3 hours.[6] The reaction progress can be

monitored by FT-IR spectroscopy for the disappearance of the carboxylic acid's O-H stretch.

[5][7]

Once the reaction is complete, remove the solvent and excess thionyl chloride by distillation.

[4]

The crude product is then purified by reduced pressure distillation (80-90 °C/5 mmHg) to

yield 5-Chlorothiophene-2-carbonyl chloride as a colorless to pale yellow liquid.[4] This

method often results in high yield and purity, potentially avoiding the need for further

purification.[6]

Synthesis and Purification Workflow
The following diagram illustrates the key steps in the synthesis and purification of 5-
Chlorothiophene-2-carbonyl chloride.

Synthesis Work-up & Purification Final Product Quality Control

5-chloro-2-thiophenecarboxylic acid
+ Thionyl Chloride
+ Dichloromethane

Chlorination Reaction
(Reflux, 1-3h)
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Distillation 5-Chlorothiophene-2-carbonyl chloride Spectroscopic Analysis
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Caption: Synthesis and Purification Workflow for 5-Chlorothiophene-2-carbonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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